Cas no 2229246-49-3 (3-methyl-3-(thiolan-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(thiolan-2-yl)butanoic acid
• CAS No: 2229246-49-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5818301
• PubChem ID: 165693959
• Update Time: 2025-07-17

3-methyl-3-(thiolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thiolan-2-yl)butanoic acid
• 2229246-49-3
• EN300-1778274

• Inchi： 1S/C9H16O2S/c1-9(2,6-8(10)11)7-4-3-5-12-7/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： JVHBQNPSIJFPKC-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-methyl-3-(thiolan-2-yl)butanoic acid

3-Methyl-3-(thiolan-2-yl)butanoic Acid (CAS No. 2229246-49-3): A Comprehensive Overview

3-Methyl-3-(thiolan-2-yl)butanoic acid (CAS No. 2229246-49-3) is a unique compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive thiolane ring and carboxylic acid functional group, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-methyl-3-(thiolan-2-yl)butanoic acid is defined by its thiolane ring, which is a six-membered ring containing two sulfur atoms. This structural feature imparts unique chemical and biological properties to the compound. The presence of the carboxylic acid group further enhances its reactivity and potential for conjugation with other molecules, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 3-methyl-3-(thiolan-2-yl)butanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with thiolane rings can exhibit potent anti-inflammatory and antioxidant activities. These properties are attributed to the ability of the thiolane ring to stabilize reactive oxygen species (ROS) and modulate inflammatory pathways.

In the realm of drug discovery, 3-methyl-3-(thiolan-2-yl)butanoic acid has been explored as a lead compound for the development of new drugs targeting neurodegenerative diseases. A study conducted at the University of California, San Francisco, demonstrated that derivatives of this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. This finding opens up exciting possibilities for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-methyl-3-(thiolan-2-yl)butanoic acid has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable method involves the reaction of 2-thiophenecarboxylic acid with an appropriate alkylating agent followed by cyclization to form the thiolane ring. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to create a diverse array of derivatives.

In addition to its potential therapeutic applications, 3-methyl-3-(thiolan-2-yl)butanoic acid has been investigated for its use in diagnostic tools and imaging agents. The unique electronic properties of the thiolane ring make it an attractive candidate for conjugation with fluorescent dyes or radioisotopes, enabling its use in non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI).

The environmental impact of compounds like 3-methyl-3-(thiolan-2-yl)butanoic acid is another important consideration. Recent studies have focused on developing green synthesis methods that minimize waste and reduce the use of hazardous reagents. For example, researchers at the University of Cambridge have developed a catalytic process using renewable resources to synthesize this compound, which not only improves sustainability but also reduces production costs.

In conclusion, 3-methyl-3-(thiolan-2-yl)butanoic acid (CAS No. 2229246-49-3) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.